- Lithium aluminium hydride reduction of methylcyclohexanones, Journal of Organic Chemistry, 1959, 24, 1596-7
Cas no 15963-35-6 (Cyclohexanol, 2-methyl-, (1S,2R)-)
15963-35-6 structure
Product Name:Cyclohexanol, 2-methyl-, (1S,2R)-
CAS No:15963-35-6
MF:C7H14O
MW:114.185462474823
CID:1338803
PubChem ID:5325949
Update Time:2025-04-20
Cyclohexanol, 2-methyl-, (1S,2R)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol, 2-methyl-, (1S,2R)-
- (1S,2R)-2-methylcyclohexan-1-ol
- NS00082646
- (1S,2R)-2-methyl-1-cyclohexanol
- MFCD00064169
- SCHEMBL437418
- cis-2-Methylcyclohexanol, 98%
- 7443-70-1
- NDVWOBYBJYUSMF-RQJHMYQMSA-N
- (1S,2R)-2-methylcyclohexanol
- cis-2-Methylcyclohexanol
- M0351
- A831847
- 15963-35-6
- InChI=1/C7H14O/c1-6-4-2-3-5-7(6)8/h6-8H,2-5H2,1H3/t6-,7+/m1/s
- (1S)-cis-2-methyl-cyclohexanol
-
- Inchi: 1S/C7H14O/c1-6-4-2-3-5-7(6)8/h6-8H,2-5H2,1H3/t6-,7+/m1/s1
- InChI Key: NDVWOBYBJYUSMF-RQJHMYQMSA-N
- SMILES: O[C@H]1CCCC[C@H]1C
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cyclohexanol, 2-methyl-, (1S,2R)- Production Method
Production Method 1
Reaction Conditions
Reference
Cyclohexanol, 2-methyl-, (1S,2R)- Raw materials
Cyclohexanol, 2-methyl-, (1S,2R)- Preparation Products
Cyclohexanol, 2-methyl-, (1S,2R)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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